A bioresponsive controlled-release biosensor using Au nanocages capped with an aptamer-based molecular gate and its application in living cells†

Chemical Communications Pub Date: 2012-08-31 DOI: 10.1039/C2CC33165A

Abstract

A novel bioresponsive controlled-release biosensor using Au nanocages capped with an aptamer-based molecular gate was reported for the first time. The use of aptamers as caps has proven to be a suitable method for the preparation of “bio-gated” delivery systems that can be selectively opened in the presence of target biomolecules.

Graphical abstract: A bioresponsive controlled-release biosensor using Au nanocages capped with an aptamer-based molecular gate and its application in living cells
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